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Compound Name: Lemmatoxin C

CAS No.: 52230-11-2

Cat. No.: B1674717

Get Quote

Executive Summary & Mechanism of Action
Lemmatoxin C acts primarily as a membranolytic agent. Unlike specific channel blockers (e.g.,

TTX) or synaptic modulators, Lemmatoxin C belongs to the oleanolic acid glycoside class of

saponins. Its mechanism involves the complexation with membrane cholesterol, leading to the

formation of non-selective pores.

In the context of snail neurons, this manifests as a distinct electrophysiological signature:

Irreversible Depolarization: Loss of resting membrane potential (RMP) due to non-specific

cation influx.

Input Resistance Collapse: A rapid decrease in membrane resistance (

) as pores form.

Calcium Overload: Massive influx of extracellular
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, triggering excitotoxicity and eventual necrotic cell death.

This protocol allows researchers to quantify the kinetics of this pore formation and determine

the concentration-dependent efficacy (

) of the toxin.

Experimental Setup & Materials
Biological Model

Primary Model:Biomphalaria glabrata (Target species for schistosomiasis control).

Surrogate Model:Lymnaea stagnalis (Larger neurons, easier manipulation).

Target Neurons: Giant Pedal Neurons (RPeD1) or Visceral Ganglion Neurons.

Solutions
Solution Composition (mM) Notes

Standard Snail Saline (SSS)
NaCl 51.3, KCl 1.7, CaCl₂ 4.1,

MgCl₂ 1.5, HEPES 5.0

pH 7.9 (adjusted with NaOH).

Osmolality ~130 mOsm.

Lemmatoxin C Stock 10 mM in DMSO

Store at -20°C. DMSO final

concentration in bath must be

<0.1%.

Intracellular Solution
KCl 50, MgCl₂ 2, HEPES 5,

EGTA 1

For whole-cell patch clamp.

Adjust pH to 7.4 with KOH.

Experimental Protocols
Protocol A: Current Clamp (Monitoring RMP and
Excitability)
Objective: To determine the time-to-depolarization and observe initial excitatory burst phases

caused by pore formation.

Dissection: Isolate the circumesophageal nerve ring. Pin dorsal side up in a Sylgard-coated

chamber filled with SSS.
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Enzymatic Treatment: Treat with 0.1% Protease Type XIV for 15 mins to soften the sheath,

facilitating microelectrode penetration.

Impulement: Use sharp glass microelectrodes (Resistance 20–40 MΩ filled with 3M KCl).

Baseline Recording: Stabilize neuron for 10 minutes. Criteria: RMP < -50 mV; Overshoot >

20 mV.

Toxin Application: Perfuse Lemmatoxin C (range 1–50 µM) via gravity-fed bath perfusion

(rate 2 mL/min).

Observation:

Phase 1 (0-5 min): Look for transient hyperexcitability (increased firing frequency) due to

initial leakage.

Phase 2 (>5 min): Observe gradual depolarization.

Endpoint: Membrane potential reaches 0 mV or cell becomes electrically silent.

Protocol B: Voltage Clamp (Quantifying Pore
Conductance)
Objective: To measure the macroscopic current (

) induced by Lemmatoxin C and calculate the rate of pore formation.

Configuration: Two-electrode voltage clamp (TEVC) or Whole-cell patch clamp (for smaller

neurons).

Holding Potential: Clamp neuron at -60 mV.

Step Protocol: Apply voltage ramps (-100 mV to +20 mV, 500 ms duration) every 10

seconds.

Data Acquisition:

Measure the slope of the I-V curve at the zero-current potential to calculate Conductance (
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).

Metric: Plot Normalized Conductance (

) over time.

Washout Test: After 10 minutes of exposure, switch back to SSS.

Note: Saponin-cholesterol complexes are typically irreversible. Lack of recovery confirms

the mechanism.

Data Visualization & Pathway Analysis
Mechanism of Action: Saponin-Induced Pore Formation
The following diagram illustrates the transition from membrane integrity to lysis driven by

Lemmatoxin C.
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Figure 1: Proposed mechanism of Lemmatoxin C neurotoxicity involving cholesterol-

dependent pore formation and subsequent ionic deregulation.

Expected Results & Troubleshooting
Quantitative Benchmarks

Parameter Control (SSS)
Lemmatoxin C (10
µM)

Interpretation

RMP (mV) -55 ± 5 -10 to 0 (Terminal)
Complete loss of ionic

gradients.

Input Resistance (MΩ) 20–50 < 5

Massive increase in

membrane

permeability.

Action Potential Amp

(mV)
> 80 Attenuated / Absent

Na+ channel

inactivation due to

depolarization.

Reversibility N/A < 5% Recovery

Indicates permanent

structural damage

(pores).

Troubleshooting Guide
Issue: Rapid cell death before recording stabilizes.

Root Cause:[1][2][3][4][5] Concentration too high. Saponins act fast.

Solution: Reduce [Lemmatoxin] to 1 µM or use a slow perfusion ramp.

Issue: No effect observed.

Root Cause:[1][2][3][4][5] Toxin sequestration or degradation.

Solution: Lemmatoxin C binds to proteins. Ensure the perfusion system uses inert tubing

(Teflon/PTFE) rather than soft PVC, which might absorb the saponin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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